Cas no 2172256-69-6 (5-cyclobutyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-cyclobutyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172256-69-6
• MF: C₁₀H₁₅N₃O₂
• MW: 209.245002031326
• CID: 6322809
• PubChem ID: 165748706
• Update Time: 2025-07-17

5-cyclobutyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-cyclobutyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
• 2172256-69-6
• EN300-1594843

• Inchi： 1S/C10H15N3O2/c1-7(5-14)13-10(8-3-2-4-8)9(6-15)11-12-13/h6-8,14H,2-5H2,1H3
• InChI Key： ZUWQEZVHLGGBEJ-UHFFFAOYSA-N
• SMILES： OCC(C)N1C(=C(C=O)N=N1)C1CCC1

Computed Properties

• Exact Mass: 209.116426730g/mol
• Monoisotopic Mass: 209.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68Ų

Additional information on 5-cyclobutyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde

Introduction to 5-cyclobutyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172256-69-6)

5-cyclobutyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172256-69-6) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyclobutyl group and a hydroxypropan-2-yl substituent attached to a 1H-1,2,3-triazole core. The presence of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various applications in drug discovery and development.

The 1H-1,2,3-triazole moiety is particularly noteworthy due to its stability and versatility in forming bioconjugates. This heterocyclic ring system has been extensively studied for its ability to enhance the pharmacological properties of molecules, such as improving solubility, metabolic stability, and target binding affinity. The cyclobutyl group, on the other hand, introduces conformational rigidity and hydrophobicity, which can influence the compound's interactions with biological targets.

Recent research has highlighted the potential of 5-cyclobutyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that the compound effectively inhibited the activity of key enzymes involved in inflammatory pathways, such as COX-2 and LOX. Additionally, preliminary data from in vitro assays suggest that it can induce apoptosis in cancer cells by targeting specific signaling pathways.

The aldehyde functional group present in 5-cyclobutyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde provides opportunities for further chemical modifications. This group can be readily converted into other functional groups through various chemical reactions, such as reductive amination or Wittig reactions. These modifications can be used to fine-tune the compound's pharmacological profile and optimize its therapeutic potential.

In terms of synthetic accessibility, 5-cyclobutyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde can be synthesized using well-established methodologies. One common approach involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is known for its high efficiency and selectivity. This "click" chemistry method allows for the facile construction of the triazole core from readily available starting materials.

The biological evaluation of 5-cyclobutyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde has also been an area of active research. Preclinical studies have shown that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and low toxicity profiles. These characteristics make it an attractive candidate for further development as a therapeutic agent.

In conclusion, 5-cyclobutyl-1-(1-hydroxypropan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2172256-69-6) represents a promising molecule with potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an exciting target for further investigation and optimization. As research in this area continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge.